Cas no 2229252-62-2 (2,2,2-trifluoro-1-(2-methylpyridin-4-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(2-methylpyridin-4-yl)ethan-1-ol
• CAS No: 2229252-62-2
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 5798236
• PubChem ID: 146013499
• Update Time: 2025-07-02

2,2,2-trifluoro-1-(2-methylpyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-methylpyridin-4-yl)ethan-1-ol
• 2229252-62-2
• 2,2,2-Trifluoro-1-(2-methylpyridin-4-yl)ethanol
• EN300-1974036

• Inchi： 1S/C8H8F3NO/c1-5-4-6(2-3-12-5)7(13)8(9,10)11/h2-4,7,13H,1H3
• InChI Key： OCYNKRWIHMWJDD-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CN=C(C)C=1)O)(F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 2,2,2-trifluoro-1-(2-methylpyridin-4-yl)ethan-1-ol

Introduction to 2,2,2-trifluoro-1-(2-methylpyridin-4-yl)ethan-1-ol (CAS No. 2229252-62-2)

2,2,2-trifluoro-1-(2-methylpyridin-4-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229252-62-2, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group and a pyridine moiety, which are well-documented for their diverse biological activities and synthetic utility. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The trifluoro- substituent in the name highlights the presence of a highly electronegative fluorine atom at the C3 position of the ethyl chain. Fluorine atoms are known to influence the electronic properties, metabolic stability, and binding affinity of molecules, making them invaluable in medicinal chemistry. The fluorinated nature of this compound contributes to its lipophilicity and potential for blood-brain barrier penetration, which are critical factors in the design of central nervous system (CNS) therapeutics.

The pyridin-4-yl group in the molecular structure introduces a heterocyclic aromatic ring that is frequently employed in drug design due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. Specifically, the 4-position of the pyridine ring is often utilized to enhance binding affinity and selectivity. The combination of these structural elements in 2,2,2-trifluoro-1-(2-methylpyridin-4-yl)ethan-1-ol suggests potential applications in modulating enzyme activity, receptor interactions, and other pharmacological mechanisms.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. Studies have shown that fluorinated pyridine derivatives exhibit enhanced binding to enzymes such as kinases and proteases, which are key targets in oncology and inflammatory diseases. The fluorine atoms in this compound can increase metabolic stability by preventing oxidative degradation, thereby extending the half-life of potential drug candidates.

Moreover, the methylpyridin-4-yl moiety is known to improve solubility and bioavailability, which are critical parameters for drug development. The presence of both fluorine and methyl groups creates a balance between lipophilicity and hydrophilicity, allowing the compound to traverse biological membranes while maintaining adequate solubility in aqueous environments. This dual characteristic makes it an attractive scaffold for designing small-molecule drugs with improved pharmacokinetic profiles.

In vitro studies have begun to explore the pharmacological properties of 2,2,2-trifluoro-1-(2-methylpyridin-4-yl)ethan-1-ol, focusing on its potential as an inhibitor or modulator of various biological pathways. Preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases involved in cancer progression. Additionally, its interaction with G protein-coupled receptors (GPCRs) has been investigated, as GPCRs are implicated in a wide range of physiological processes and diseases.

The synthesis of florinated pyridine derivatives like 2229252-62-2 has been optimized using modern synthetic methodologies that emphasize efficiency and scalability. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the construction of complex molecular frameworks with high precision. These advances have facilitated the rapid discovery and development of novel therapeutic agents based on fluorinated heterocycles.

The role of fluorine atoms in modulating pharmacokinetic properties cannot be overstated. For instance, C-F bonds contribute to increased metabolic stability by resisting enzymatic degradation. This characteristic is particularly valuable for drugs that require prolonged circulation times or multiple dosing regimens. Furthermore, fluorine substitution can enhance binding affinity through dipole interactions and steric effects, leading to more potent and selective therapeutic agents.

Current research trends indicate that compounds containing both trifluoromethyl and pyridine groups are being extensively studied for their potential applications in treating neurological disorders. The ability of these molecules to cross the blood-brain barrier while maintaining stability makes them ideal candidates for CNS drug development. Preclinical studies are underway to evaluate the efficacy and safety profiles of derivatives similar to CAS No. 2229252-62-2, with promising results suggesting their therapeutic potential.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their proven track record in improving drug properties. Many successful drugs on the market today contain fluorine atoms, underscoring their importance in medicinal chemistry. As research progresses, compounds like 2229252-62-2 are expected to contribute significantly to next-generation therapeutics targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders.

In conclusion, 2229252-62-2 represents a structurally intriguing molecule with potential applications across multiple therapeutic areas. Its unique combination of fluorinated ethyl chains, methylpyridinyl groups, and overall molecular architecture positions it as a valuable scaffold for further medicinal chemistry exploration. With ongoing research focused on optimizing its pharmacological properties, 2229252 -62 - 22 will likely play an important role in future drug development efforts.